Cas no 891096-25-6 (1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 891096-25-6
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 5802146
• Update Time: 2025-07-09

1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methoxyphenyl)-2-[[6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C21H18N4O3S/c1-27-16-8-6-14(7-9-16)19(26)13-29-21-23-22-20-11-10-18(24-25(20)21)15-4-3-5-17(12-15)28-2/h3-12H,13H2,1-2H3
• InChI Key： XELCUXFOLZWRRM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1)CSC1N2C(=NN=1)C=CC(C1=CC=CC(OC)=C1)=N2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: -1.44±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 891096-25-6)

In the realm of organic chemistry and pharmaceutical research, the compound 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 891096-25-6) has garnered significant attention due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in scientific literature and AI-driven research platforms.

The 1,2,4-triazolo[4,3-b]pyridazine core of this molecule is a heterocyclic scaffold known for its versatility in medicinal chemistry. Researchers frequently explore derivatives like 6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine for their bioactive properties, particularly in targeting enzyme inhibition and receptor modulation. The presence of methoxyphenyl substituents enhances lipophilicity, a critical factor in drug design for improved membrane permeability.

Synthetic approaches to CAS 891096-25-6 often involve multi-step reactions, including cyclocondensation of hydrazine derivatives with pyridazine precursors, followed by thioether linkage formation. Recent publications highlight microwave-assisted synthesis as a greener alternative, aligning with the growing demand for sustainable chemistry practices—a topic frequently searched in academic databases and AI tools like ChatGPT.

From an application perspective, this compound's sulfanyl ethanone moiety shows promise in photodynamic therapy research, coinciding with rising interest in non-invasive cancer treatments. Computational studies suggest potential as a kinase inhibitor, addressing frequent queries about "next-generation targeted therapies" in search engines. However, thorough in vivo validation remains ongoing.

Analytical characterization of 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one typically employs LC-MS/MS and NMR spectroscopy—techniques commonly discussed in "compound identification" related searches. The methoxy groups produce distinctive aromatic proton signals between 3.8-4.0 ppm in ¹H NMR spectra, serving as key identification markers.

Stability studies indicate that CAS 891096-25-6 requires protection from light and moisture, reflecting broader industry concerns about compound storage conditions—a frequently searched topic in laboratory management forums. Its crystalline form demonstrates better stability than amorphous counterparts, an important consideration for formulation development.

Emerging research explores this compound's role in fluorescent probes, capitalizing on the conjugated system of its triazolopyridazine core. This aligns with trending searches about "small-molecule imaging agents" in biomedical research circles. Preliminary data suggest excitation/emission profiles suitable for cellular imaging applications.

Patent landscapes reveal growing interest in 1,2,4-triazolo[4,3-b]pyridazine derivatives for neurological applications, though specific mechanisms of 891096-25-6 require further elucidation. This connects with frequent AI queries about "blood-brain barrier penetrating compounds" in drug discovery contexts.

Environmental fate assessments show that methoxyphenyl-containing compounds generally exhibit moderate biodegradability—a crucial consideration given increasing regulatory focus on "green pharmaceuticals." Researchers are investigating structural modifications to enhance ecological profiles without compromising bioactivity.

In conclusion, 1-(4-methoxyphenyl)-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one represents a multifaceted compound bridging synthetic chemistry and applied research. Its development reflects contemporary priorities in drug discovery: target specificity, synthetic accessibility, and environmental consciousness—all dominant themes in modern scientific discourse and AI-assisted research inquiries.